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Compound of Interest

Compound Name: Vinylbutyraldehydlosung

Cat. No.: B15481046

Eine vergleichende Analyse verschiedener Weichmacher fir Polyvinylbutyral (PVB) ist fur
Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung von entscheidender
Bedeutung, um die Materialeigenschaften fur spezifische Anwendungen zu optimieren. Diese
Anleitung bietet einen objektiven Vergleich der Leistung gangiger Weichmacher fur PVB,
unterstutzt durch experimentelle Daten, detaillierte Versuchsprotokolle und eine Visualisierung
der molekularen Wechselwirkungen.

Zusammenfassung der quantitativen Daten

Die Auswahl des Weichmachers hat einen signifikanten Einfluss auf die mechanischen und
thermischen Eigenschaften von Polyvinylbutyral. Die folgende Tabelle fasst die Leistungsdaten
verschiedener Weichmacher in PVB zusammen.
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Konzentration

Eigenschaft Weichmacher Wert Quelle(n)
(Gew.-%)
Triethylenglykol-
o di-2-
Zugfestigkeit 28 19,3 MPa [1]
ethylhexanoat
(3G0O)
Dibutylsebacat
_ - 15,7 MPa [2][3]
(DBS) in PVC
Triethylenglykol-
di-2-
Bruchdehnung 28 265 % [1]
ethylhexanoat
(3G0O)
Dibutylsebacat
_ - 350 % [2][3]
(DBS) in PVC
Glaslibergangste  Kein
. 0 49 -74°C [1][41[5]
mperatur (Tg) Weichmacher
Triethylenglykol-
di-2-
28 16,2 °C [1]
ethylhexanoat
(3GO)
Dibutylsebacat
25 ca. 16 °C [4]
(DBS)
Benzylbutylphtha
yRuyp 25 ca. 16 °C [4]
lat (BBP)

*Daten fur mit Dibutylsebacat (DBS) weichgemachtes PVC werden als Anhaltspunkt fur die
Leistungsfahigkeit von Sebacat-Weichmachern aufgefihrt.

Experimentelle Protokolle

Die in der obigen Tabelle aufgefiihrten quantitativen Daten basieren auf den folgenden
standardisierten experimentellen Methoden:
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Bestimmung der zugehorigen Eigenschaften
(Zugfestigkeit und Bruchdehnung)

Die Messung der Zugfestigkeit und der Bruchdehnung von diinnen Kunststofffolien wird in der
Regel nach dem Standard ASTM D882 durchgefuhrt.

Methodik:

o Probenvorbereitung: Aus der weichgemachten PVB-Folie werden rechteckige Probestreifen
mit einer definierten Breite (z. B. 25,4 mm) und L&nge geschnitten. Die Dicke der Proben
wird an mehreren Punkten gemessen und der Durchschnittswert ermittelt.

« Konditionierung: Die Proben werden vor der Prifung fir eine festgelegte Zeit (z. B. 24
Stunden) bei einer Standardtemperatur (23 £ 2 °C) und relativer Luftfeuchtigkeit (50 = 5 %)
konditioniert.

e Prufungsdurchfihrung: Die Probe wird in die Klemmen einer universellen Prifmaschine
eingespannt. Die Klemmen bewegen sich mit einer konstanten Geschwindigkeit
auseinander, wodurch die Probe gedehnt wird, bis sie reif3t.

» Datenerfassung: Wahrend des Versuchs werden die aufgebrachte Kraft und die
Langenanderung der Probe kontinuierlich aufgezeichnet.

e Berechnung:

o Die Zugfestigkeit wird als die maximale Kraft pro urspringlicher Querschnittsflache der
Probe berechnet.

o Die Bruchdehnung wird als prozentuale LAngenanderung der Probe zum Zeitpunkt des
Bruchs im Verhaltnis zur urspringlichen L&nge berechnet.

Bestimmung der Glasubergangstemperatur (Tg)

Die Glasubergangstemperatur von Polymeren wird Ublicherweise mittels dynamischer
Differenzkalorimetrie (DSC) gemall ASTM D3418 bestimmt.

Methodik:
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e Probenvorbereitung: Eine kleine Menge der weichgemachten PVB-Folie (typischerweise 5-
10 mg) wird in einen Aluminium-DSC-Tiegel eingewogen und versiegelt.

e Prufungsdurchfiihrung: Der Tiegel mit der Probe und ein leerer Referenztiegel werden in die
DSC-Zelle eingebracht. Die Zelle wird dann einem kontrollierten Temperaturprogramm
unterworfen, das typischerweise einen Heiz-, einen Kihl- und einen zweiten Heizzyklus
umfasst, um die thermische Vorgeschichte des Materials zu eliminieren. Eine typische
Heizrate ist 10 °C/min.

o Datenerfassung: Das DSC-Gerat misst die Warmestromdifferenz zwischen der Probe und
der Referenz als Funktion der Temperatur.

 Analyse: Die Glasiibergangstemperatur wird als eine stufenférmige Anderung in der
Warmestromkurve wahrend des zweiten Heizzyklus identifiziert. Der Tg-Wert wird
typischerweise als der Mittelpunkt dieser Stufe bestimmt.

Bestimmung der Weichmachermigration

Die Migration von Weichmachern aus Kunststofffolien kann durch verschiedene Methoden
bewertet werden, einschlie3lich Gewichtsverlustmessungen nach Lagerung unter bestimmten
Bedingungen.

Methodik:

o Probenvorbereitung: Weichgemachte PVB-Folien definierter Gro3e und Gewichts werden
vorbereitet.

o Lagerung: Die Proben werden in einer Umgebung mit erhéhter Temperatur (z. B. 70 °C)
und/oder in Kontakt mit einem absorbierenden Material oder einer Flissigkeit gelagert.

e Messung: In regelmaRigen Abstanden werden die Proben entnommen, gereinigt und erneut
gewogen.

e Berechnung: Der prozentuale Gewichtsverlust wird als Indikator fir die
Weichmachermigration berechnet.

Visualisierung der molekularen Wechselwirkungen
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Die Wirksamkeit eines Weichmachers in PVB hangt stark von seiner Fahigkeit ab, mit den
Polymerketten zu interagbeiten. Die primare Wechselwirkung ist die Bildung von
Wasserstoffbrickenbindungen zwischen den polaren Gruppen des Weichmachers (z. B.
Estergruppen) und den freien Hydroxylgruppen (-OH) des Polyvinylbutyrals. Diese
Wechselwirkungen unterbrechen die starken Wasserstoffbriickenbindungen zwischen den
PVB-Ketten, was zu einer erhdhten Kettenbeweglichkeit und damit zu einer Verringerung der
Glasubergangstemperatur und einer Erh6hung der Flexibilitat fuhrt.

Wechselwirkung zwischen PVB und Weichmacher
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Abbildung 1. Schematische Darstellung der Wasserstoffbriickenbindung zwischen einer
Hydroxylgruppe der PVB-Kette und einer polaren Gruppe eines Weichmachermolekiils.

Das obige Diagramm illustriert das grundlegende Prinzip der Weichmachung von PVB. Die
Wasserstoffbrickenbindung (gestrichelte Linie) zwischen der Hydroxylgruppe (-OH) des PVB
und dem Sauerstoffatom der Carbonylgruppe (C=0) des Ester-Weichmachers ist
entscheidend. Diese Wechselwirkung verringert die intermolekularen Krafte zwischen den
PVB-Ketten und erhéht deren Abstand, was zu den gewiinschten makroskopischen
Eigenschaften wie Flexibilitat und einer niedrigeren Glasubergangstemperatur flhrt. Die Wahl

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15481046?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15481046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

des Weichmachers beeinflusst die Starke und Anzahl dieser Wechselwirkungen und damit die
Endleistung des Materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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